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Dezapelisib Technical Profile

Parameter Details

Generic Name Dezapelisib [1]

Code Name INCB040093; INCB-040093 [1]

Modality Small Molecule [1]

Mechanism of
Action

Phosphoinositide-3-kinase (PI3K) inhibitor; specifically targets the p110δ catalytic

subunit (encoded by PIK3CD) [1]

Chemical
Formula

C~20~H~16~FN~7~OS [1]

Molecular
Weight

421.45 g/mol [1]

Status Investigational [1]

Relevant
Clinical Trials

NCT02456675: Investigated as monotherapy and combined with itacitinib
(INCB039110) in Relapsed/Refractory Hodgkin Lymphoma and B-cell Malignancy

[1]
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PI3Kδ Inhibition in B-cell Malignancies: Mechanistic
Rationale

Dezapelisib targets PI3Kδ, an isoform highly expressed in lymphocytes, making it a key target in

hematologic cancers [2]. The diagram below illustrates the core signaling pathway and therapeutic target.
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Diagram of PI3Kδ signaling in B-cells and Dezapelisib mechanism. Dezapelisib inhibits PI3Kδ, blocking

downstream AKT activation and cell survival signals [1] [3] [2].

Guide to Accessing Experimental Data & Protocols

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s525808?utm_src=pdf-body
https://molecular-cancer.biomedcentral.com/articles/10.1186/s12943-024-02072-1
https://www.smolecule.com/products/s525808?utm_src=pdf-body-img
https://www.smolecule.com/products/s525808?utm_src=pdf-body
https://www.smolecule.com/products/s525808?utm_src=pdf-body
https://go.drugbank.com/drugs/DB16137
https://pmc.ncbi.nlm.nih.gov/articles/PMC7532889/
https://molecular-cancer.biomedcentral.com/articles/10.1186/s12943-024-02072-1
https://www.smolecule.com/products/s525808?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Specific experimental protocols for Dezapelisib are not detailed in the public search results I obtained.

However, the following approaches are standard for researchers seeking this level of technical detail:

ClinicalTrials.gov: Search for NCT02456675, the identified clinical trial for Dezapelisib. Study
records may contain protocol outlines, eligibility criteria, and outcome measures.

Scientific Publications: Search PubMed and other academic databases for peer-reviewed articles
on "INCB040093" or "Dezapelisib." Full-text papers typically include detailed Materials and Methods
sections.
Conference Abstracts: Investigate hematology/oncology conference proceedings (e.g., ASH, ASCO)

for presented data on Dezapelisib, which often include summaries of methodology.

Future Directions in PI3K Inhibitor Research

Research is moving towards developing next-generation PI3K inhibitors with improved efficacy and safety

profiles. Key strategies include [3] [4] [2]:

Novel Agents: Developing inhibitors with different isoform selectivity (e.g., PI3Kγ/δ dual inhibitors) or
novel mechanisms like PROteolysis TArgeting Chimeras (PROTACs).

Combination Therapies: Evaluating PI3K inhibitors in rational combinations with other agents, such
as the JAK inhibitor itacitinib in the Dezapelisib trial, to overcome resistance and improve outcomes

[1].
Managing Toxicity: Optimizing dosing schedules and managing adverse effects (e.g., immune-

mediated toxicities) remain a primary focus to improve the therapeutic window.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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